2,5-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C21H24F2N2O4S/c1-13(2)11-25-17-8-6-15(10-18(17)29-12-21(3,4)20(25)26)24-30(27,28)19-9-14(22)5-7-16(19)23/h5-10,13,24H,11-12H2,1-4H3
• InChI Key: DMTOEMMWMRACRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C21H24F2N2O4S
• Molecular Weight: 438.5 g/mol

Description

2,5-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H24F2N2O4S and its molecular weight is 438.49. The purity is usually 95%.
BenchChem offers high-quality 2,5-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The chemical synthesis and characterization of compounds similar to 2,5-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide have been explored in various research contexts. For instance, the synthesis, X-ray characterization, and theoretical study of tetrahydro-diepoxybenzo[de]isoquinoline derivatives, involving the tandem cycloaddition between perfluorobut-2-yne dienophile and a row of N,N-bis(furan-2-ylmethyl)-4-R-benzenesulfonamides, highlight the importance of F⋯O interactions in these compounds. Such studies provide insights into the molecular structures and potential interactions of complex benzenesulfonamides (Grudova et al., 2020).

Photophysical and Photochemical Properties

Research into the photophysical and photochemical properties of benzenesulfonamide derivatives, such as zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, has shown these compounds to possess significant potential for applications in photodynamic therapy. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Environmental and Analytical Chemistry

Studies on the occurrence and extraction of benzenesulfonamide derivatives, including benzotriazole, benzothiazole, and benzenesulfonamide derivatives from environmental samples, have been conducted to assess their presence in various environments due to their widespread industrial and household use. For example, methods based on gas chromatography-mass spectrometry combined with pressurized liquid extraction have been developed to determine these compounds in particulate matter of outdoor air samples, aiding in human exposure assessment and health risk characterization (Maceira, Marcé, & Borrull, 2018).